7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C19H24N4O3 |
|---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)pyridazino[4,5-b]indol-4-one |
InChI |
InChI=1S/C19H24N4O3/c1-21-15-10-17(26-3)16(25-2)9-13(15)14-11-20-23(19(24)18(14)21)12-22-7-5-4-6-8-22/h9-11H,4-8,12H2,1-3H3 |
InChI Key |
OLJZJUAWZOEURW-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC(=C(C=C2C3=C1C(=O)N(N=C3)CN4CCCCC4)OC)OC |
Origin of Product |
United States |
Preparation Methods
Indole Core Construction
The indole moiety is typically synthesized via Fischer indole synthesis or Friedel-Crafts acylation :
Pyridazine Ring Formation
Pyridazinoindoles are constructed via:
Functionalization Steps
-
Methoxy groups : Introduced via methylation of hydroxylated intermediates using methyl iodide/K₂CO₃.
-
Piperidin-1-ylmethyl side chain : Achieved through Mannich reactions (piperidine + formaldehyde) or alkylation of a chloromethyl intermediate.
Detailed Synthesis Protocols
Method 1: Sequential Alkylation and Cyclization
Steps :
-
Synthesis of 5-methyl-7,8-dimethoxyindole-2-carboxylate :
-
Acylation at C3 :
-
Pyridazine ring closure :
-
Introduction of piperidin-1-ylmethyl group :
Key Data :
Method 2: One-Pot Tandem Reaction
Procedure :
-
Simultaneous indole and pyridazine formation :
-
Selective methylation :
Advantages :
Optimization and Mechanistic Insights
Regioselectivity in Methoxylation
Side Chain Functionalization
Purification Techniques
-
Column chromatography : Silica gel with EtOAc/hexane (3:7) resolves regioisomers.
-
Recrystallization : Ethanol/water mixtures improve purity to >99%.
Comparative Analysis of Methods
| Parameter | Method 1 | Method 2 |
|---|---|---|
| Total Yield | 32% | 58% |
| Reaction Time | 72 hours | 24 hours |
| Purification Complexity | High | Moderate |
| Scalability | Limited | Industrial |
Preferred method : Method 2 offers better efficiency and scalability for large-scale synthesis.
Recent Advances and Patents
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- Investigate how the compound interacts with cellular components.
- Identify molecular targets (e.g., proteins, nucleic acids) and signaling pathways affected.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations and Implications
The target compound’s structural analogs differ primarily in substituent groups at positions 3, 5, 7, and 6.
Table 1: Key Structural Comparisons
Biological Activity
7,8-Dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one (CAS Number: 1401573-59-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
The molecular formula of the compound is with a molecular weight of 356.4 g/mol. The structure includes a pyridazino-indole framework which is known for various biological activities.
Biological Activity Overview
Research indicates that compounds with similar structures often exhibit significant biological activities, including:
- Anticancer Activity : Many indole derivatives have shown promise as anticancer agents.
- Antiviral Properties : Some compounds in this class act as non-nucleoside reverse transcriptase inhibitors.
- Neuropharmacological Effects : The presence of piperidine suggests potential effects on the central nervous system.
Anticancer Activity
Several studies have evaluated the anticancer potential of related compounds. For instance:
- Cytotoxicity Against Cancer Cell Lines : A study demonstrated that pyridazino-indole derivatives exhibited cytotoxic effects against various cancer cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer) cells. The compound's structure allows it to interact with cellular mechanisms involved in cancer proliferation and survival .
Table 1: Cytotoxic Activity Against Cancer Cell Lines
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| Compound A | MCF-7 | 10.5 |
| Compound B | HCT116 | 8.2 |
| 7,8-Dimethoxy... | MCF-7 | TBD |
| 7,8-Dimethoxy... | HCT116 | TBD |
Antiviral Activity
Research into related pyridazino compounds indicates potential antiviral properties. For example, some derivatives have been shown to inhibit reverse transcriptase activity in vitro, suggesting that 7,8-dimethoxy-5-methyl... might also possess similar antiviral capabilities .
Case Studies
- Study on Anticancer Effects : A recent study synthesized several pyridazino-indole derivatives and tested their effects on MCF-7 and HCT116 cells. The results indicated that modifications to the piperidine moiety significantly influenced cytotoxicity and selectivity towards cancer cells .
- Antiviral Screening : Another study screened various pyridazine derivatives for their ability to inhibit viral replication in cultured cells. The findings suggested that structural variations could enhance antiviral efficacy, warranting further investigation into the specific activity of 7,8-dimethoxy... against viral targets .
Q & A
Q. How can structure-activity relationship (SAR) studies differentiate this compound from its 6-fluoro-benzisoxazole analogs (e.g., risperidone derivatives)?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
